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Compound of Interest

Compound Name: Indinavir sulfate ethanolate

Cat. No.: B1250006 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction Indinavir sulfate is a potent and selective inhibitor of the Human

Immunodeficiency Virus Type 1 (HIV-1) protease, an enzyme critical for the viral life cycle.[1][2]

By binding to the protease's active site, Indinavir prevents the cleavage of viral gag-pol

polyprotein precursors, which results in the formation of immature, non-infectious viral particles.

[2][3][4][5] This mechanism makes it a key component in highly active antiretroviral therapy

(HAART).[1][6] For laboratory research, the accurate and consistent preparation of Indinavir

sulfate stock solutions is paramount to ensure the reproducibility and reliability of experimental

results. This document provides detailed protocols for the preparation, storage, and handling of

Indinavir sulfate ethanolate stock solutions.

2.0 Physicochemical and Solubility Data Indinavir sulfate is a white to off-white, hygroscopic,

crystalline powder.[4][7] Its hygroscopic nature necessitates careful handling and storage to

prevent moisture absorption, which can impact compound stability and weighing accuracy.[8][9]

Table 1: Physicochemical Properties of Indinavir Sulfate

Property Value References

Molecular Formula C₃₆H₄₇N₅O₄ • H₂SO₄ [4][5][8]

Molecular Weight 711.88 g/mol [4][5]
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| Appearance | White to off-white crystalline powder |[4][7][8] |

Table 2: Solubility of Indinavir Sulfate in Common Research Solvents

Solvent Maximum Concentration References

DMSO ≥100 mg/mL (~140 mM) [10][11]

Water >100 mg/mL (~140 mM) [12]

Methanol Very Soluble [4][5][8]

| Ethanol | Insoluble |[11] |

3.0 Safety and Handling Indinavir sulfate is classified as harmful if swallowed and can cause

skin and serious eye irritation.[13] It may also cause respiratory irritation.[13] Standard

laboratory personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn at all times.[13][14] All handling of the powdered compound should be

performed in a chemical fume hood or a well-ventilated area to avoid inhalation and the

formation of dust or aerosols.[13][14]

4.0 Experimental Protocols

4.1 Protocol 1: Preparation of a 100 mM Stock Solution in DMSO This protocol is suitable for

most in vitro cell-based assays where the final concentration of DMSO is kept below a cytotoxic

threshold (typically <0.5%).

Materials:

Indinavir sulfate ethanolate powder (MW: 711.88 g/mol )

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and/or sonicator
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Procedure:

Pre-calculation: Determine the mass of Indinavir sulfate needed. To prepare 1 mL of a 100

mM stock solution:

Mass (mg) = (Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol )) * 1000 (mg/g)

Mass (mg) = (0.1 mol/L * 0.001 L * 711.88 g/mol ) * 1000 = 71.19 mg

Weighing: In a chemical fume hood, accurately weigh 71.19 mg of Indinavir sulfate powder

and transfer it to a sterile conical tube.

Dissolution: Add 1 mL of high-purity DMSO to the tube.

Mixing: Cap the tube tightly and vortex thoroughly. If necessary, use a sonicator bath for

short intervals to aid dissolution until the solution is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,

single-use aliquots (e.g., 20-50 µL) in sterile cryovials.[11]

Storage: Store the aliquots as recommended in Table 3.

4.2 Protocol 2: Preparation of a 100 mg/mL Stock Solution in Water Given its high water

solubility, an aqueous stock is ideal for experiments sensitive to organic solvents.

Materials:

Indinavir sulfate ethanolate powder

Nuclease-free or sterile deionized water

Sterile conical tubes and cryovials

Calibrated analytical balance

Vortex mixer

Procedure:
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Weighing: In a chemical fume hood, accurately weigh 100 mg of Indinavir sulfate powder and

transfer it to a sterile conical tube.

Dissolution: Add 1 mL of sterile deionized water to the tube.

Mixing: Cap the tube tightly and vortex until the powder is completely dissolved. The

resulting solution should be clear.

Aliquoting: Dispense the aqueous stock solution into single-use aliquots in sterile cryovials.

Storage: Store the aliquots as recommended in Table 3. Note that aqueous solutions may

have a shorter stable shelf-life than DMSO stocks.

5.0 Storage and Stability Proper storage is critical to maintain the integrity of Indinavir sulfate.

The compound is hygroscopic and should be protected from moisture.[7][9]

Table 3: Recommended Storage Conditions

Form Temperature Duration Notes References

Powder -20°C Up to 3 years

Store in a
tightly sealed
container with
desiccant.

[11][14]

In Solvent

(-80°C)
-80°C Up to 1 year

Recommended

for long-term

storage of

aliquots.

[11][14]

| In Solvent (-20°C) | -20°C | Up to 1 month | Suitable for short-term storage. |[11][14] |

Visualized Workflows and Mechanisms
Diagram 1: Stock Solution Preparation Workflow The following diagram outlines the standard

procedure for safely preparing Indinavir sulfate stock solutions for research use.
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Caption: Workflow for preparing Indinavir sulfate stock solution.
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Diagram 2: Mechanism of Action of Indinavir Indinavir functions by directly inhibiting the action

of HIV protease, a key enzyme in the viral maturation process.
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Caption: Indinavir inhibits HIV protease, blocking viral maturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1250006?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-is-indinavir-sulfate-used-for
https://pubchem.ncbi.nlm.nih.gov/compound/Indinavir
https://go.drugbank.com/drugs/DB00224
https://www.accessdata.fda.gov/drugsatfda_docs/label/2008/020685s066lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2010/020685s073lbl.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-indinavir-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/Indinavir-Sulfate
https://www.accessdata.fda.gov/drugsatfda_docs/label/2008/020685s068lbl.pdf
https://www.crystalpharmatech.com/case-study-1-indinavir-early-salt-form-change.html
https://www.crystalpharmatech.com/case-study-1-indinavir-early-salt-form-change.html
https://www.selleck.co.jp/products/indinavir-sulfate.html
https://www.selleckchem.com/products/indinavir-sulfate.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9123498.htm?N=South%20Korea
https://file.medchemexpress.com/batch_PDF/HY-B0689A/Indinavir-sulfate-SDS-MedChemExpress.pdf
https://www.dcchemicals.com/msds/MSDS_DC33482.html
https://www.benchchem.com/product/b1250006#protocols-for-preparing-indinavir-sulfate-ethanolate-stock-solutions-for-research
https://www.benchchem.com/product/b1250006#protocols-for-preparing-indinavir-sulfate-ethanolate-stock-solutions-for-research
https://www.benchchem.com/product/b1250006#protocols-for-preparing-indinavir-sulfate-ethanolate-stock-solutions-for-research
https://www.benchchem.com/product/b1250006#protocols-for-preparing-indinavir-sulfate-ethanolate-stock-solutions-for-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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